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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195

This technical support center provides essential health and safety information for researchers,
scientists, and drug development professionals working with 1,1,2,2-Tetrabromoethane (TBE).
The following troubleshooting guides and frequently asked questions (FAQs) address potential
issues and provide guidance for safe laboratory practices.

Frequently Asked Questions (FAQSs)

Q1: What are the primary health risks associated with inhaling 1,1,2,2-Tetrabromoethane
vapors?

Al: Inhaling 1,1,2,2-Tetrabromoethane vapors can lead to a range of acute and chronic health
effects. It is considered very toxic upon inhalation.[1][2] Short-term exposure can irritate the
eyes, nose, and throat.[3] Overexposure may cause symptoms such as headache, fatigue,
dizziness, lightheadedness, and potentially passing out.[3] In severe cases, inhalation can be
fatal.[2][4][5][6] Chronic exposure may lead to liver and kidney damage.[1][2][3]

Q2: What are the immediate symptoms of overexposure to 1,1,2,2-Tetrabromoethane vapors?

A2: Immediate symptoms of overexposure can include headache, nausea, loss of appetite,
fatigue, and abdominal pain.[2] You may also experience irritation of the respiratory tract,
drowsiness, and central nervous system depression.[2][6] In some cases, exposure to even
low concentrations has led to severe liver damage with initial symptoms like headache,
anorexia, vomiting, and stomach pains.[4]
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Q3: What should I do in case of accidental inhalation of 1,1,2,2-Tetrabromoethane vapors?

A3: If you or a colleague inhales 1,1,2,2-Tetrabromoethane vapors, immediately move the
affected person to fresh air.[1][6][7][8] Lay the patient down and keep them warm and rested.[1]
Seek immediate medical attention.[2][6] If breathing has stopped, trained personnel should
perform artificial respiration.[1][7]

Q4: What personal protective equipment (PPE) is necessary when working with 1,1,2,2-
Tetrabromoethane?

A4: When handling 1,1,2,2-Tetrabromoethane, it is crucial to use proper personal protective
equipment. This includes wearing protective gloves, protective clothing, and eye protection
such as a face shield. All work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[2] If there is a risk of exceeding exposure limits, a NIOSH/MSHA
approved respirator must be used.[3][9]

Q5: How should I handle a spill of 1,1,2,2-Tetrabromoethane?

A5: In the event of a spill, you should first ensure the area is well-ventilated and remove all
ignition sources.[1][4] Evacuate unnecessary personnel from the area.[9] Wear appropriate
personal protective equipment, including a respirator.[1][4] Absorb the spill with an inert
material like vermiculite, sand, or earth, and then place it in a suitable, sealed container for
disposal.[2] Avoid runoff into storm sewers and waterways.[2]

Troubleshooting Guide
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Issue/Symptom

Possible Cause

Immediate Action

Preventative
Measures

Mild headache,
dizziness, or nausea

during experiment

Inhalation of low
levels of 1,1,2,2-
Tetrabromoethane

vapors.

1. Immediately move
to a well-ventilated
area or fresh air. 2. If
symptoms persist,
seek medical

attention.

1. Always work in a
properly functioning
chemical fume hood.
2. Ensure adequate
general laboratory
ventilation. 3. Use
appropriate
respiratory protection

if necessary.

Eye irritation or

redness

Direct contact of
vapors or liquid with

the eyes.

1. Immediately flush
eyes with plenty of
water for at least 15
minutes, occasionally
lifting the upper and
lower eyelids.[2][8][10]
[11] 2. Remove
contact lenses if
present and easy to
do.[6] 3. Seek
immediate medical

attention.[2]

1. Always wear
chemical safety
goggles or a face
shield.

Skin irritation or

redness

Direct contact of the

liquid with the skin.

1. Immediately

remove all

contaminated clothing.

[1] 2. Flush the
affected skin with
plenty of soap and
water for at least 15
minutes.[1][7][8][11] 3.
Seek medical
attention if irritation
persists.[1][4]

1. Wear appropriate
chemical-resistant
gloves and protective
clothing. 2. Avoid
exposing open cuts or
abraded skin.[1]
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1. Regularly inspect

1. Evacuate the containers and

immediate area. 2. If equipment for leaks.
Strong, sweet odor A potential leak or spill  safe to do so, identify 2. Store 1,1,2,2-
detected in the of 1,1,2,2- and contain the Tetrabromoethane in
laboratory Tetrabromoethane. source of the leak or tightly closed

spill. 3. Follow spill containers in a cool,

cleanup procedures. dry, well-ventilated

area.[2]

: o ith and Saf

Parameter Value Reference

OSHA Permissible Exposure

1 ppm (14 mg/m3) TWA 2
Limit (PEL) P ( o/m’) 12

ACGIH Threshold Limit Value
1 ppm (14 mg/m3) TWA

(TLV)
NIOSH Recommended

o 1 ppm TWA [2]
Exposure Limit (REL)
NIOSH Immediately
Dangerous to Life or Health 8 ppm [3]
(IDLH)
Oral LD50 (Rat) 1,200 mg/kg [5]
Inhalation LC50 (Rat) 549 mg/m3 (4 hours) [5]
Dermal LD50 (Rat) 5,250 mg/kg [5]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling 1,1,2,2-Tetrabromoethane
¢ Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for

the use of 1,1,2,2-Tetrabromoethane. Identify potential hazards and establish control
measures.
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Personal Protective Equipment (PPE): Don the required PPE, including a lab coat, chemical-
resistant gloves (Viton® is recommended), and chemical safety goggles.[9] Ensure a
properly fitted respirator is available if needed.

Ventilation: All handling of 1,1,2,2-Tetrabromoethane must be performed inside a certified
chemical fume hood with adequate airflow.

Dispensing: Use a syringe or a calibrated dispensing pump to transfer the liquid. Avoid
pouring to minimize vapor generation.

Waste Disposal: Dispose of all 1,1,2,2-Tetrabromoethane waste in a designated, properly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
has been confirmed.

Decontamination: After handling, thoroughly wash hands and any potentially contaminated
surfaces with soap and water.

Visualizations
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Incident Occurs

Inhalation Exposure

1. Evacuate

Immediatd Response

Move to Fresh Air

. Notify

Alert Supervisor / Emergency Services

3. Triage

First Aid & Medical

Assess Breathing

If not breathing

Administer Artificial Respiration (if trained and necessary) If breathing

Seek Immediate Medical Attention

4. Document

icident

File Incident Report

b. Improve

Review Procedures

Click to download full resolution via product page

Caption: Emergency response workflow for inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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